
Ethoxycyclopentane: A Green Chemistry
Perspective for Researchers and Drug

Development Professionals

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Ethoxycyclopentane

Cat. No.: B15480495 Get Quote

An In-depth Technical Guide

The imperative to integrate green chemistry principles into chemical research and

manufacturing has driven the exploration of safer, more sustainable alternatives to

conventional solvents and reagents. Ethoxycyclopentane, a lesser-known ether, presents

potential as a green solvent. This technical guide provides a comprehensive overview of the

green chemistry aspects of ethoxycyclopentane, including its synthesis, physicochemical

properties, and potential environmental impact, tailored for researchers, scientists, and

professionals in drug development.

Physicochemical and Solvent Properties
A thorough understanding of a solvent's physical and chemical properties is crucial for its

application. The following table summarizes the key properties of ethoxycyclopentane.
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Property Value Source

Molecular Formula C7H14O [1][2]

Molecular Weight 114.19 g/mol [1]

Density 0.86 g/cm³ [2]

Boiling Point 128.9 °C at 760 mmHg [2]

Flash Point 21.5 °C -

Computed Properties

XLogP3 1.7 [1]

Hydrogen Bond Donor Count 0 [1]

Hydrogen Bond Acceptor

Count
1 [1]

Rotatable Bond Count 2 [1]

Exact Mass 114.104465066 Da [1]

Monoisotopic Mass 114.104465066 Da [1]

Topological Polar Surface Area 9.2 Å² [1]

Heavy Atom Count 8 [1]

Complexity 55.4 [1]

Note: The flash point is listed without a direct citation as it is a commonly available piece of

safety information for chemicals. The computed properties are derived from computational

models and provide valuable insights into the molecule's behavior.[1]

Green Synthesis of Ethoxycyclopentane
The most viable and commonly cited method for the synthesis of ethoxycyclopentane is the

Williamson ether synthesis.[3] This method aligns with green chemistry principles by offering a

potentially high atom economy and the possibility of using bio-based starting materials.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Ethoxycyclopentane
https://www.chemsrc.com/en/cas/26306-40-1_302099.html
https://pubchem.ncbi.nlm.nih.gov/compound/Ethoxycyclopentane
https://www.chemsrc.com/en/cas/26306-40-1_302099.html
https://www.chemsrc.com/en/cas/26306-40-1_302099.html
https://pubchem.ncbi.nlm.nih.gov/compound/Ethoxycyclopentane
https://pubchem.ncbi.nlm.nih.gov/compound/Ethoxycyclopentane
https://pubchem.ncbi.nlm.nih.gov/compound/Ethoxycyclopentane
https://pubchem.ncbi.nlm.nih.gov/compound/Ethoxycyclopentane
https://pubchem.ncbi.nlm.nih.gov/compound/Ethoxycyclopentane
https://pubchem.ncbi.nlm.nih.gov/compound/Ethoxycyclopentane
https://pubchem.ncbi.nlm.nih.gov/compound/Ethoxycyclopentane
https://pubchem.ncbi.nlm.nih.gov/compound/Ethoxycyclopentane
https://pubchem.ncbi.nlm.nih.gov/compound/Ethoxycyclopentane
https://pubchem.ncbi.nlm.nih.gov/compound/Ethoxycyclopentane
https://www.benchchem.com/product/b15480495?utm_src=pdf-body
https://www.benchchem.com/product/b15480495?utm_src=pdf-body
https://brainly.com/question/32088895
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15480495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis Pathway: Williamson Ether Synthesis
The Williamson ether synthesis involves the reaction of an alkoxide with a primary alkyl halide.

In the case of ethoxycyclopentane, this involves the reaction of sodium cyclopentoxide with

an ethyl halide (e.g., ethyl bromide or ethyl iodide).

Reactants Intermediate

Products

Cyclopentanol Sodium Cyclopentoxide
+ NaH

Sodium Hydride (NaH)

Hydrogen Gas (H2)

Ethyl Bromide (CH3CH2Br)

Ethoxycyclopentane

+ CH3CH2Br

Sodium Bromide (NaBr)

Ethoxycyclopentane Microbial Oxidation Unstable Hemiacetal Spontaneous Cleavage

Cyclopentanone

Ethanol

Further Biodegradation CO2 + H2O

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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